Cas no 941951-97-9 (N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-(4-methoxybenzenesulfonyl)acetamide)

• Product Name: N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-(4-methoxybenzenesulfonyl)acetamide
• CAS No: 941951-97-9
• MF: C₁₆H₁₆N₂O₄S₂
• MW: 364.439241409302
• CID: 5501220
• PubChem ID: 18586205
• Update Time: 2025-05-20

N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-(4-methoxybenzenesulfonyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 941951-97-9
• AKOS024469687
• N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-(4-methoxybenzenesulfonyl)acetamide
• N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-(4-methoxyphenyl)sulfonylacetamide
• F2817-0541
• N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-((4-methoxyphenyl)sulfonyl)acetamide

• Inchi： 1S/C16H16N2O4S2/c1-10-11(2)23-16(14(10)8-17)18-15(19)9-24(20,21)13-6-4-12(22-3)5-7-13/h4-7H,9H2,1-3H3,(H,18,19)
• InChI Key： JFARQXIWDFJLGZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(CC(NC1=C(C#N)C(C)=C(C)S1)=O)(=O)=O

Computed Properties

• Exact Mass: 364.05514934g/mol
• Monoisotopic Mass: 364.05514934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 133Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-(4-methoxybenzenesulfonyl)acetamide

Introduction to N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-(4-methoxybenzenesulfonyl)acetamide (CAS No. 941951-97-9)

N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-(4-methoxybenzenesulfonyl)acetamide is a specialized organic compound with significant applications in the field of pharmaceutical research and chemical synthesis. This compound, identified by its CAS number 941951-97-9, has garnered attention due to its unique structural properties and potential biological activities. The presence of both cyano and sulfonyl functional groups, along with a thiophene core, makes this molecule a versatile candidate for further exploration in medicinal chemistry.

The compound's structure is characterized by a thiophene ring substituted with a cyano group at the 3-position and methyl groups at the 4- and 5-positions, providing a stable aromatic system. The acetamide moiety at the 2-position of the thiophene ring is further modified by a 4-methoxybenzenesulfonyl group, which introduces additional electronic and steric effects. This combination of functional groups suggests that N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-(4-methoxybenzenesulfonyl)acetamide may exhibit interesting interactions with biological targets, making it a promising candidate for drug discovery efforts.

In recent years, there has been growing interest in thiophene derivatives due to their broad spectrum of biological activities. Thiophenes are heterocyclic compounds that have been widely studied for their potential applications in pharmaceuticals, agrochemicals, and materials science. The cyano group in N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-(4-methoxybenzenesulfonyl)acetamide can participate in hydrogen bonding and coordinate with metal ions, which may enhance its binding affinity to biological targets. Additionally, the sulfonyl group can increase the compound's solubility in polar solvents, facilitating its use in various chemical reactions and formulations.

Recent research has highlighted the importance of sulfonamides in medicinal chemistry. Sulfonamides are known for their ability to modulate enzyme activity and have been used in the development of antibiotics, anti-inflammatory drugs, and antiviral agents. The 4-methoxybenzenesulfonyl group in N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-(4-methoxybenzenesulfonyl)acetamide introduces a sulfonamide moiety, which could contribute to the compound's pharmacological properties. This moiety is often involved in forming hydrogen bonds with biological targets, thereby enhancing binding interactions.

The synthesis of N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-(4-methoxybenzenesulfonyl)acetamide involves multiple steps that require careful optimization to ensure high yield and purity. The thiophene ring can be synthesized through various methods, including cyclization of ketones or aldehydes with sulfur-containing reagents. The introduction of the cyano group can be achieved using cyanating agents such as cyanogen bromide or potassium cyanide. The sulfonylation step typically involves reacting the intermediate with methanesulfonyl chloride or benzenesulfonyl chloride in the presence of a base.

The compound's potential applications extend beyond pharmaceuticals. In materials science, thiophene derivatives have been explored for their electronic properties, making them suitable for use in organic semiconductors and conductive polymers. The presence of both cyano and sulfonyl groups in N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-(4-methoxybenzenesulfonyl)acetamide could influence its electronic characteristics, making it a candidate for further investigation in this field.

In conclusion, N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-(4-methoxybenzenesulfonyl)acetamide (CAS No. 941951-97-9) is a structurally complex compound with significant potential in pharmaceutical research and chemical synthesis. Its unique combination of functional groups makes it a versatile candidate for further exploration in drug discovery efforts. The growing interest in thiophene derivatives and sulfonamides underscores the importance of this compound in modern chemical biology.